Cas no 1964-89-2 (Nitrosulfonazo III)

• Product Name: Nitrosulfonazo III
• CAS No: 1964-89-2
• Molecular Formula: C₂₂H₁₂N₆O₁₈S₄-₂^.₂[Na+]
• Molecular Weight: 822.599680000001
• CID: 84041
• PubChem ID: 135416574

Nitrosulfonazo III Properties

Names and Identifiers

• Nitrosulfonazo III
• disodium 4,5-dihydroxy-3,6-bis(4-nitrophenylazo)naphthalene-2,2,2,7-tetrasulphonate
• Nitrosulfonazoindicatorgrade
• ,7-tetrasulfonate
• 1-Amino-3-nitrobenzene-4-sulfonic acid
• 2-nitrosulfanilic acid
• 2-Nitrosulphanilic acid
• 3-Nitroaniline-4-sulfonic Acid
• 3-Nitro-anilin-sulfonsaeure-(4)
• 4-amino-2-nitrobenzene sulfonic acid
• 4-amino-2-nitro-benzenesulfonic acid
• 4-Amino-2-nitro-benzolsulfonsaeure
• AC1L2CJN
• ACMC-1BGAR
• Benzenesulfonic acid, 4-amino-2-nitro-
• disodium 4,5-dihydroxy-3,6-bis(4-nitrophenylazo)naphthalene-2,2',2&quot
• nitrosulfanilic acid
• 4,5-dihydroxy-3,6-bis[(4-nitro-2-sulfophenyl)diazenyl]naphthalene-2,7-disulfonic acid
• SCHEMBL8648973
• 4,5-Dihydroxy-3,6-bis((4-nitro-2-sulfophenyl)diazenyl)naphthalene-2,7-disulfonic acid
• 1964-89-2
• 2,7-Bis-(4'-nitro-2'-sulfophenylazo)-1,8-dihydroxy naphthalene-3,6-disulfonic acid,na
• Disodium 4,5-dihydroxy-3,6-bis(4-nitrophenylazo)naphthalene-2,2',2'',7-tetrasulphonate
• DTXSID401039547
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3,6-bis[2-(4-nitro-2-sulfophenyl)diazenyl]-
• EINECS 217-808-6

• MDL： MFCD17488804
• InChIKey： SYONHRDCUXRINH-KBJWUIGUSA-J
• Inchi： InChI=1S/C22H14N6O18S4.4Na/c29-21-18-9(5-16(49(41,42)43)19(21)25-23-12-3-1-10(27(31)32)7-14(12)47(35,36)37)6-17(50(44,45)46)20(22(18)30)26-24-13-4-2-11(28(33)34)8-15(13)48(38,39)40;;;;/h1-8,29-30H,(H,35,36,37)(H,38,39,40)(H,41,42,43)(H,44,45,46);;;;/q;4*+1/p-4/b25-23+,26-24+;;;;
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)[O-])/N=N/C2=C(C=C3C=C(C(=C(C3=C2[O-])[O-])/N=N/C4=C(C=C(C=C4)[N+](=O)[O-])S(=O)(=O)[O-])S(=O)(=O)O)S(=O)(=O)O.[Na+].[Na+].[Na+].[Na+]
• BRN： 1899945

Computed Properties

• Exact Mass: 777.92482
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 10
• Monoisotopic Mass: 777.925
• Heavy Atom Count: 54
• Complexity: 1940
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: 1.2
• Tautomer Count: 17
• Surface Charge: 0
• Topological Polar Surface Area: 392

Experimental Properties

• LogP: 9.25460
• PSA: 393.66
• Refractive Index: 1.835
• Boiling Point: °Cat760mmHg
• Melting Point: 222 °C(lit.)
• Flash Point: °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 2.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines